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Compound of Interest

Compound Name: 2-Coumaranone-1-L

Cat. No.: B3026046

An In-depth Technical Guide on the Core Chemical Characteristics of 2(3H)-Benzofuranone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the core chemical and physical
properties of 2(3H)-Benzofuranone (also known as 2-Coumaranone). It is a heterocyclic
compound featuring a benzene ring fused to a furanone ring. This document consolidates key
data on its physical characteristics, spectroscopic profile, and established experimental
protocols for its synthesis and analysis. Safety and handling precautions are also detailed. The
information is intended to serve as a foundational resource for professionals in research,
development, and quality control.

Chemical and Physical Properties

2(3H)-Benzofuranone is a solid at room temperature. Its key physical and chemical properties
are summarized in the table below for easy reference and comparison.
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Property Value Source(s)
CAS Number 553-86-6 [1][21[3]
Molecular Formula CsHeO2 [1112]14]
Molecular Weight 134.13 g/mol [11[2][5]
Melting Point 49-51 °C [2]

Boiling Point 249.0 £ 15.0 °C at 760 mmHg [2]

Density 1.3+0.1 g/cm3 [2]

Flash Point 96.9+17.8°C [2]

LogP (Octanol/Water) 1.10-1.30 [1][2]

Appearance Neat / Crystalline Solid [4]
2-Coumaranone, 1-
Benzofuran-2(3H)-one, o-

Synonyms [1112114]

Hydroxyphenylacetic acid y-
lactone

Spectroscopic Data

Detailed spectroscopic data, including *H NMR, 13C NMR, Mass Spectrometry (MS), and

Infrared (IR) spectra, are available for 2(3H)-Benzofuranone through various public and

commercial databases. This data is crucial for structural confirmation and purity analysis.

Researchers are advised to consult resources like PubChem and SpectraBase for

comprehensive spectral information.[5][6][7]

Experimental Protocols

The following sections detail common experimental procedures for the synthesis and analysis

of 2(3H)-Benzofuranone.

Synthesis Protocol: Acid-Catalyzed Lactonization
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A prevalent method for synthesizing 2(3H)-Benzofuranone is the intramolecular cyclization
(lactonization) of 2-hydroxyphenylacetic acid.[8][9] This reaction is typically driven to
completion by the removal of water.

Materials:

» 2-Hydroxyphenylacetic acid

» Toluene (or other suitable water-carrying agent like xylene)

« Silica sulfonic acid (or p-toluenesulfonic acid) as a catalyst

e Saturated sodium bicarbonate solution

e Anhydrous magnesium sulfate or sodium sulfate

» Reaction flask, Dean-Stark apparatus, condenser, heating mantle, and magnetic stirrer
Procedure:

o Set up a reaction flask equipped with a Dean-Stark apparatus, a condenser, and a magnetic
stirrer.

o To the flask, add 2-hydroxyphenylacetic acid and toluene. A concentration of 0.1-0.5 M is
often used to favor the intramolecular reaction.[8]

e Add a catalytic amount of silica sulfonic acid (e.g., 1-5 mol%).[8]

o Heat the mixture to reflux. Water generated during the reaction will be collected in the Dean-
Stark trap.

e Monitor the reaction's progress using Thin-Layer Chromatography (TLC) or Gas
Chromatography (GC) until the starting material is consumed.[8]

e Once the reaction is complete, cool the mixture to room temperature.

e Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the acid
catalyst, followed by a wash with brine.[8]
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» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
using a rotary evaporator.

e The crude product can be further purified by vacuum distillation or recrystallization to yield
pure 2(3H)-Benzofuranone.[8]

Analytical Protocol: High-Performance Liquid
Chromatography (HPLC)

The purity and concentration of 2(3H)-Benzofuranone can be effectively determined using
reverse-phase HPLC.[1]

Instrumentation & Conditions:

Column: A C18 reverse-phase column (e.g., Newcrom R1) is suitable.[1]
» Mobile Phase: A mixture of acetonitrile (MeCN) and water.[1]

o Acid Modifier: A small amount of phosphoric acid is added to the mobile phase. For Mass
Spectrometry (MS) compatible methods, formic acid should be used instead.[1]

» Detection: UV detection at an appropriate wavelength.

» Application: This method is scalable and can be adapted for preparative separation to isolate
impurities or for pharmacokinetic studies.[1]

Safety and Handling
2(3H)-Benzofuranone is classified as a hazardous substance and requires careful handling.

e Hazards: Causes skin irritation (H315) and serious eye irritation (H319).[5] It may also cause
an allergic skin reaction (H317).[5]

e Precautions:
o Avoid contact with skin and eyes.[10]

o Use personal protective equipment (PPE), including gloves and safety goggles.
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o Avoid the formation of dust and aerosols.[10]

o Ensure adequate ventilation in the handling area.[10]

» Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed.[10]
[11]

 Incompatibilities: Avoid contact with strong oxidizing agents.[11]

Diagrams

The following diagrams illustrate key processes and relationships relevant to 2(3H)-
Benzofuranone.
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Synthesis Workflow for 2(3H)-Benzofuranone
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Caption: Synthesis of 2(3H)-Benzofuranone via acid-catalyzed lactonization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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